Cas no 2549040-79-9 (2-Cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-Cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2549040-79-9
• MF: C₁₈H₁₈F₃N₇
• MW: 389.37763261795
• CID: 5314923
• PubChem ID: 154582686
• Update Time: 2025-10-15

2-Cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-[4-[2-Cyclopropyl-6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]pyrazolo[1,5-a]pyrimidine
• 2-cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• F6788-3600
• 2549040-79-9
• AKOS040729750
• 2-Cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C18H18F3N7/c19-18(20,21)13-11-16(25-17(23-13)12-1-2-12)27-9-7-26(8-10-27)14-4-6-28-15(24-14)3-5-22-28/h3-6,11-12H,1-2,7-10H2
• InChI Key： CSBGFOHGKDRPGZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C2CC2)N=1)N1CCN(C2C=CN3C(=CC=N3)N=2)CC1)(F)F

Computed Properties

• Exact Mass: 389.15757809g/mol
• Monoisotopic Mass: 389.15757809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.29±0.43(Predicted)

Additional information on 2-Cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

Introduction to Compound with CAS No. 2549040-79-9 and Product Name: 2-Cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

The compound identified by the CAS number 2549040-79-9 and the product name 2-Cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including a pyrazolo[1,5-a]pyrimidine moiety and a piperazine ring, suggests a high degree of molecular complexity that may contribute to its unique pharmacological properties.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The structural features of this compound, particularly the 2-cyclopropyl substituent and the 6-(trifluoromethyl)pyrimidine component, are strategically positioned to modulate its interactions with biological targets. The trifluoromethyl group is well-known for its ability to enhance metabolic stability and binding affinity, while the cyclopropyl group can introduce conformational constraints that influence receptor binding. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of new drugs.

One of the most compelling aspects of this compound is its resemblance to known pharmacophores that have demonstrated efficacy in various therapeutic areas. The pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy, as it has been extensively studied for its role in inhibiting kinases and other enzymes involved in cancer pathways. Additionally, the piperazine moiety is frequently incorporated into drug molecules due to its ability to enhance solubility and improve oral bioavailability. The combination of these features makes this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding interactions between this compound and target proteins. Preliminary simulations suggest that the 2-cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine moiety may interact with enzymes and receptors in ways that could lead to therapeutic effects. These findings are particularly exciting given the growing interest in targeted therapies that exploit specific molecular interactions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes may require multiple steps and careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct such molecules more efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in building the intricate heterocyclic frameworks found in this compound. These advances not only facilitate the production of novel molecules but also open up new avenues for drug discovery.

As research progresses, it is anticipated that this compound will be subjected to rigorous preclinical studies to evaluate its safety and efficacy. These studies will likely involve both in vitro and in vivo assays to assess its pharmacological profile. The results of these experiments will provide valuable insights into its potential as a therapeutic agent and may guide further modifications to optimize its properties. Given the current emphasis on developing drugs with improved selectivity and reduced side effects, compounds like this one hold significant promise for addressing unmet medical needs.

The role of computational tools in drug discovery cannot be overstated. Modern software packages allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity. By integrating experimental data with computational predictions, scientists can accelerate the process of identifying promising candidates for further development. This interdisciplinary approach is particularly relevant for complex molecules like 2-Cyclopropyl-4-(4-{pyrazolo[1,5-a]pyrimidin-5-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine, where understanding its behavior requires a multifaceted perspective.

In conclusion, the compound with CAS number 2549040-79-9 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an intriguing candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in shaping the future of medicine.